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Compound of Interest

Compound Name: Fenchyl acetate

Cat. No.: B1672493

Fenchyl Acetate: A Technical Overview

Introduction

Fenchyl acetate is a monoterpenoid ester recognized for its characteristic mild, sweet, and
pine-like aroma.[1] This bicyclic monoterpene derivative is found in various essential oils,
including those from fennel, rosemary, and the leaves of Juniperus rigida.[1][2] It is primarily
utilized as a fragrance ingredient in a wide array of products such as perfumes, soaps, and
other toiletries, as well as in household cleaners and detergents.[3][4] Additionally, it serves as
a flavoring agent in the food industry. This technical guide provides an in-depth look at the
chemical and physical properties of fenchyl acetate, its synthesis, and relevant experimental
protocols.

Molecular Structure and Identification

Fenchyl acetate is chemically known as 1,3,3-trimethyl-2-norbornanyl acetate.[5][6] The
compound exists as a mixture of a- and 3-isomers.

CAS Number: 13851-11-1[1][6][7]
Molecular Formula: C12H2002[1][6]
Molecular Weight: 196.29 g/mol [8][9]

Synonyms:
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e 1,3,3-Trimethyl-2-norbornanyl acetate[5][6]
e Bicyclo[2.2.1]heptan-2-ol, 1,3,3-trimethyl-, acetate[5][6]
o 3,3-Dimethyl-8,9-dinorbornan-2-yl acetate[4][10]

Physicochemical Properties

The following table summarizes the key quantitative data for fenchyl acetate:

Property Value Unit

Colorless mobile liquid with a

Physical Description mild, sweet, fir needle oil-type

odor.[4]
Boiling Point 220[2] °C
Density 0.98[2] g/mL at 25 °C
Specific Gravity 0.97300 to 0.97900[1] at 25.00 °C
Refractive Index 1.45600 to 1.46200[1] at 20.00 °C
Flash Point 75.56[1] °C
Water Solubility 23.23 (estimated)[1][4] mg/L at 25 °C
Log Kow (calculated) 3.86[4]

Experimental Protocols: Synthesis of Fenchyl
Acetate

Fenchyl acetate is commercially prepared through the esterification of fenchyl alcohol.[1][2] A
common method involves the reaction of fenchyl alcohol with acetic anhydride, often in the
presence of a catalyst.[8][11]

Objective: To synthesize fenchyl acetate via the esterification of fenchyl alcohol with acetic
anhydride.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemeo.com/cid/42-165-2/Fenchyl-acetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13851111&Mask=200
https://www.chemeo.com/cid/42-165-2/Fenchyl-acetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13851111&Mask=200
https://foreverest.org/fragrance-material-review-on-fenchyl-acetate/
https://nmppdb.com.ng/compounds-detail?compound=fenchyl-acetate
https://www.benchchem.com/product/b1672493?utm_src=pdf-body
https://foreverest.org/fragrance-material-review-on-fenchyl-acetate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2376271.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2376271.htm
https://www.thegoodscentscompany.com/data/rw1005111.html
https://www.thegoodscentscompany.com/data/rw1005111.html
https://www.thegoodscentscompany.com/data/rw1005111.html
https://www.thegoodscentscompany.com/data/rw1005111.html
https://foreverest.org/fragrance-material-review-on-fenchyl-acetate/
https://foreverest.org/fragrance-material-review-on-fenchyl-acetate/
https://www.benchchem.com/product/b1672493?utm_src=pdf-body
https://www.benchchem.com/product/b1672493?utm_src=pdf-body
https://www.benchchem.com/product/b1672493?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1005111.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2376271.htm
https://foreverest.net/news-list/introduction-of-fenchol-and-fenchyl-acetate
https://patents.google.com/patent/CN103012130A/en
https://www.benchchem.com/product/b1672493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Fenchol (1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol)
o Acetic anhydride

o Catalyst (e.g., pyridine)[2]

e 30% Sodium Hydroxide (NaOH) solution

» Glass reaction vessel

e Heating and stirring apparatus

e Separatory funnel

e Vacuum distillation apparatus

Procedure:

« Esterification:

o In a glass reaction vessel, combine fenchol, acetic anhydride, and the catalyst. A reported
mass ratio for this reaction is 1 part fenchol to 0.73 parts acetic anhydride and 0.08 parts
catalyst.[11]

o Heat the mixture to approximately 120 °C while stirring continuously.[11] Maintain this
temperature for about 3 hours to allow the esterification reaction to proceed.[11]

e Neutralization and Washing:
o After the reaction is complete, allow the mixture to cool to room temperature.

o Carefully add a 30% sodium hydroxide solution to neutralize any unreacted acetic
anhydride and the catalyst.[11] This step should be performed with caution as it is an
exothermic reaction.
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o Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water
and then a saturated sodium bicarbonate solution to remove any remaining acid.

o Finally, wash with brine (saturated sodium chloride solution) to aid in the separation of the
organic and aqueous layers.

« Purification:
o Separate the organic layer containing the crude fenchyl acetate.

o Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate or
sodium sulfate.

o Filter to remove the drying agent.

o Purify the crude product by vacuum distillation to obtain high-purity fenchyl acetate.[11]

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of fenchyl acetate.
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Caption: Workflow for the synthesis of fenchyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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